Cas no 1909337-14-9 ({1-amino(phenyl)methylcyclohexyl}methanol hydrochloride)

• Product Name: {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride
• CAS No: 1909337-14-9
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• MDL: MFCD29762784
• CID: 4629377
• PubChem ID: 121553400
• Update Time: 2025-10-19

{1-amino(phenyl)methylcyclohexyl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• {1-[amino(phenyl)methyl]cyclohexyl}methanol hydrochloride
• [1-[amino(phenyl)methyl]cyclohexyl]methanol;hydrochloride
• Z2306626512
• {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride

• MDL： MFCD29762784
• Inchi： 1S/C14H21NO.ClH/c15-13(12-7-3-1-4-8-12)14(11-16)9-5-2-6-10-14;/h1,3-4,7-8,13,16H,2,5-6,9-11,15H2;1H
• InChI Key： HQMZUSXOGWUWTH-UHFFFAOYSA-N
• SMILES： Cl.OCC1(C(C2C=CC=CC=2)N)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 205
• Topological Polar Surface Area: 46.2

Additional information on {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride

Comprehensive Overview of {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride (CAS No. 1909337-14-9)

The compound {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride (CAS No. 1909337-14-9) is a chemically synthesized derivative with a unique structural framework, combining a cyclohexyl ring with phenyl and amino functionalities. This molecule has garnered significant attention in pharmaceutical and organic chemistry research due to its potential applications in drug discovery and material science. The presence of both amino and hydroxyl groups in its structure makes it a versatile intermediate for further chemical modifications, particularly in the development of bioactive molecules.

In recent years, the demand for specialized organic intermediates like {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride has surged, driven by advancements in medicinal chemistry and high-throughput screening. Researchers are increasingly exploring its role in the synthesis of novel compounds targeting neurological and metabolic disorders. The compound's CAS No. 1909337-14-9 is frequently searched in academic databases and patent filings, reflecting its growing relevance in scientific literature.

One of the key advantages of {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride lies in its stereochemistry, which allows for the creation of enantiomerically pure derivatives. This property is critical in the design of chiral drugs, where the spatial arrangement of atoms can significantly influence biological activity. The compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation studies and in vitro testing.

From an industrial perspective, the scalability of synthesizing {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride has been a topic of interest. Optimized synthetic routes, such as reductive amination or Grignard reactions, have been documented to improve yield and purity. These methodologies align with the broader trend of green chemistry, emphasizing reduced waste and energy-efficient processes.

The compound's potential extends beyond pharmaceuticals. Recent studies have explored its utility in catalysis and polymer chemistry, where its rigid cyclohexyl backbone can impart stability to catalytic systems or polymeric matrices. Such interdisciplinary applications highlight the versatility of CAS No. 1909337-14-9 in addressing contemporary challenges in material science.

Quality control and analytical characterization of {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride are paramount for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These protocols are essential for meeting regulatory standards in preclinical development.

As the scientific community continues to investigate {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride, its role in drug delivery systems and bioconjugation is gaining traction. The compound's ability to serve as a linker or spacer in biopharmaceuticals underscores its value in modern therapeutics. This aligns with the increasing focus on precision medicine and targeted therapies.

In summary, {1-amino(phenyl)methylcyclohexyl}methanol hydrochloride (CAS No. 1909337-14-9) represents a promising scaffold in synthetic and applied chemistry. Its multifaceted applications, coupled with ongoing research into its properties, position it as a compound of enduring interest in both academic and industrial settings.